Cas no 1798883-65-4 (N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide
• CAS No: 1798883-65-4
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6421439
• PubChem ID: 86820150
• Update Time: 2025-05-25

N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1168080
• 2137143-60-1
• 4-nitro-N-[(1s,3s)-3-(aminomethyl)cyclobutyl]benzene-1-sulfonamide
• EN300-1168087
• 1798883-65-4
• N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide
• 4-nitro-N-[(1r,3r)-3-(aminomethyl)cyclobutyl]benzene-1-sulfonamide
• 2137092-32-9
• EN300-1167213

• Inchi： 1S/C11H15N3O4S/c12-7-8-5-9(6-8)13-19(17,18)11-3-1-10(2-4-11)14(15)16/h1-4,8-9,13H,5-7,12H2
• InChI Key： PMAGVXXTCWTNHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide

N-[3-(Aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1798883-65-4, known as N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a sulfonamide group with a nitro-substituted benzene ring and a cyclobutyl moiety bearing an aminomethyl group. The combination of these functional groups imparts the compound with distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide, allowing researchers to explore its potential in various domains. One of the most promising applications lies in its use as a precursor for drug development. The sulfonamide group is well-known for its ability to enhance bioavailability and stability in biological systems, while the nitro group can serve as an electron-withdrawing substituent, potentially influencing the compound's pharmacokinetic properties.

Moreover, the cyclobutane ring introduces strain into the molecule, which can be leveraged to design compounds with unique mechanical or electronic properties. This has led to investigations into its role in polymer chemistry, where strained rings are often utilized to create materials with enhanced durability or flexibility. The presence of the aminomethyl group further adds versatility, as it can act as a nucleophilic site for subsequent chemical modifications or serve as a binding site for metal ions in coordination chemistry.

Recent studies have also highlighted the potential of N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide in catalysis. Its ability to coordinate with transition metals has been explored in the context of organocatalysis and homogeneous catalysis, where it has shown promise as a ligand for palladium-catalyzed cross-coupling reactions. These findings underscore its potential utility in green chemistry and sustainable chemical processes.

In terms of synthesis, researchers have developed several efficient routes to prepare N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide. One common approach involves the coupling of an amino-substituted cyclobutane derivative with a nitrobenzenesulfonyl chloride under appropriate conditions. This method ensures high yields and good purity, making it suitable for large-scale production if required.

The compound's stability under various conditions has also been thoroughly investigated. Studies have shown that N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide exhibits remarkable thermal stability, retaining its structural integrity even at elevated temperatures. This property makes it an attractive candidate for applications in high-temperature environments or as a stabilizing agent in reactive systems.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the sulfonamide group significantly influences the electron distribution across the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These findings are particularly relevant for understanding its behavior in biological systems or when incorporated into supramolecular assemblies.

In conclusion, N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide (CAS No. 1798883-65-4) is a multifaceted compound with a wide range of potential applications across diverse fields. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and catalysis. As ongoing research continues to uncover new aspects of its properties and utility, this compound is poised to make significant contributions to both academic and industrial advancements.